Cas no 299397-03-8 (4(3H)-Pyrimidinone,2-(1-hydroxyethyl)-)

• Product Name: 4(3H)-Pyrimidinone,2-(1-hydroxyethyl)-
• CAS No: 299397-03-8
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 249329
• PubChem ID: 11018949
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-(1-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-(1-hydroxyethyl)-
• 2-(1-hydroxyethyl)pyrimidin-4(3H)-one
• (1-hydroxycyclopentyl)(phenyl)acetic acid
• (1-hydroxy-cyclopentyl)-phenyl-acetic acid
• (1-Hydroxycyclopentyl)phenylacetic acid
• (1-Hydroxy-cyclopentyl)-phenyl-essigsaeure
• < 1-Hydroxy-cyclopentyl> -phenyl-essigsaeure
• 2-(1-hydroxy-ethyl)-3H-pyrimidin-4-one
• 2-(1-hydroxyethyl)pyrimidin-4(3H)-on
• 2-(1RS-Hydroxy-ethyl)-3H-pyrimidin-4-one
• 2-(hydroxycyclopentyl)-2-phenylacetic acid
• AC1L3LUV
• Oprea1_693654
• STOCK1S-04130
• SureCN628303
• SB56758
• 299397-03-8
• 4(1h)-pyrimidinone,2-(1-hydroxyethyl)-
• SCHEMBL509054
• PSUSZVMSXODUAH-UHFFFAOYSA-N

• Inchi： 1S/C6H8N2O2/c1-4(9)6-7-3-2-5(10)8-6/h2-4,9H,1H3,(H,7,8,10)
• InChI Key： PSUSZVMSXODUAH-UHFFFAOYSA-N
• SMILES： OC(C)C1=NC=CC(N1)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 61.7Ų